Cas no 653564-29-5 (Glycine, L-serylglycyl-L-serylglycyl-L-serylglycyl-L-serylglycyl-L-seryl-)

Glycine, L-serylglycyl-L-serylglycyl-L-serylglycyl-L-serylglycyl-L-seryl- structure
653564-29-5 structure
Product Name:Glycine, L-serylglycyl-L-serylglycyl-L-serylglycyl-L-serylglycyl-L-seryl-
CAS No:653564-29-5
MF:C25H42N10O16
MW:738.658385753632
CID:400627
PubChem ID:71376158
Update Time:2025-04-19

Glycine, L-serylglycyl-L-serylglycyl-L-serylglycyl-L-serylglycyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-serylglycyl-L-serylglycyl-L-serylglycyl-L-serylglycyl-L-seryl-
    • 653564-29-5
    • DTXSID00798874
    • L-Serylglycyl-L-serylglycyl-L-serylglycyl-L-serylglycyl-L-serylglycine
    • Inchi: 1S/C25H42N10O16/c26-11(6-36)21(47)27-1-16(41)32-12(7-37)22(48)28-2-17(42)33-13(8-38)23(49)29-3-18(43)34-14(9-39)24(50)30-4-19(44)35-15(10-40)25(51)31-5-20(45)46/h11-15,36-40H,1-10,26H2,(H,27,47)(H,28,48)(H,29,49)(H,30,50)(H,31,51)(H,32,41)(H,33,42)(H,34,43)(H,35,44)(H,45,46)/t11-,12-,13-,14-,15-/m0/s1
    • InChI Key: XLQDEXOWVKDLRB-YTFOTSKYSA-N
    • SMILES: OC[C@@H](C(NCC(N[C@@H](CO)C(NCC(N[C@H](C(NCC(=O)O)=O)CO)=O)=O)=O)=O)NC(CNC([C@H](CO)NC(CNC([C@H](CO)N)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 738.27826
  • Monoisotopic Mass: 738.27802529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 16
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 24
  • Complexity: 1270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -12.5
  • Topological Polar Surface Area: 426Ų

Experimental Properties

  • PSA: 426.37

Glycine, L-serylglycyl-L-serylglycyl-L-serylglycyl-L-serylglycyl-L-seryl- Related Literature

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